Cas no 2055848-85-4 ((1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride)

(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a chiral amine derivative with a tetrahydronaphthalene core structure. The compound features a chlorine substituent at the 6-position, enhancing its utility in pharmaceutical and agrochemical synthesis. Its hydrochloride salt form improves stability and solubility, facilitating handling and storage. The (1S)-enantiomeric purity is critical for applications requiring stereoselectivity, such as asymmetric synthesis or bioactive molecule development. This intermediate is valued for its rigid, bicyclic framework, which can influence conformational properties in target molecules. Suitable for research and industrial use, it serves as a versatile building block in medicinal chemistry and material science. Analytical methods confirm high purity and consistent performance in synthetic workflows.
(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride structure
2055848-85-4 structure
Product Name:(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
CAS No:2055848-85-4
MF:C10H13Cl2N
MW:218.122920751572
MDL:MFCD26585966
CID:4635588
PubChem ID:127263948
Update Time:2025-10-28

(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine HCl
    • (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
    • (1S)-6-chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • AS-71510
    • (S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
    • CS-0162024
    • 2055848-85-4
    • (S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • AKOS030629850
    • Y10728
    • MFCD26585966
    • MDL: MFCD26585966
    • Inchi: 1S/C10H12ClN.ClH/c11-8-4-5-9-7(6-8)2-1-3-10(9)12;/h4-6,10H,1-3,12H2;1H/t10-;/m0./s1
    • InChI Key: AXGVCEPSKLJNQI-PPHPATTJSA-N
    • SMILES: ClC1C=CC2=C(C=1)CCC[C@@H]2N.Cl

Computed Properties

  • Exact Mass: 217.0425048g/mol
  • Monoisotopic Mass: 217.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WG805-250mg
(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
2055848-85-4 95+%
250mg
3515CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WG805-100mg
(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
2055848-85-4 95+%
100mg
1708CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WG805-200mg
(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
2055848-85-4 95+%
200mg
2199.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WG805-50mg
(1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
2055848-85-4 95+%
50mg
879.0CNY 2021-07-17
abcr
AB489341-250 mg
(S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine HCl; .
2055848-85-4
250mg
€554.60 2023-05-18
Key Organics Ltd
AS-71510-250MG
(1S)-6-chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
2055848-85-4 >95%
0.25g
£507.00 2023-06-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X35265-100mg
(S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
2055848-85-4 95%
100mg
¥823.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X35265-1g
(S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
2055848-85-4 95%
1g
¥3065.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X35265-250mg
(S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
2055848-85-4 95%
250mg
¥1022.0 2024-07-18
eNovation Chemicals LLC
D757865-100mg
(S)-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE hydrochloride
2055848-85-4 95%
100mg
$170 2024-06-06

Additional information on (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride

Introduction to (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 2055848-85-4)

The compound (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride, identified by its CAS number 2055848-85-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the tetrahydronaphthalene class, which has garnered considerable attention due to its diverse pharmacological properties. The presence of a chiral center at the 1-position and a chloro substituent at the 6-position enhances its structural complexity and potential biological activity.

In recent years, the study of tetrahydronaphthalene derivatives has expanded significantly, particularly in the context of drug discovery and development. The amine functional group at the 1-position of the tetrahydronaphthalene core makes this compound a valuable intermediate in synthesizing various pharmacologically active agents. The hydrochloride salt form of this compound improves its solubility in water, making it more suitable for formulation into pharmaceutical products.

One of the most intriguing aspects of (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in creating novel therapeutic agents that target various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer and infectious diseases. The chiral nature of the molecule allows for the development of enantiomerically pure compounds, which can lead to improved pharmacological efficacy and reduced side effects.

The chloro substituent at the 6-position of the tetrahydronaphthalen-1-amine core plays a crucial role in determining its biological activity. Chlorinated aromatic compounds are well-known for their ability to interact with biological targets such as enzymes and receptors. This interaction can modulate cellular processes and lead to therapeutic effects. In particular, researchers have been interested in how the chloro group influences the binding affinity and selectivity of the compound towards its target proteins.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride. Molecular modeling studies have helped in understanding how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the structural features that contribute to its activity and have guided the design of more potent derivatives.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve enantiopure forms of the compound. These techniques are crucial for producing pharmaceutical-grade materials that meet stringent regulatory standards.

In addition to its potential as a drug intermediate, (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride has also been studied for its role in material science applications. The unique structural properties of this compound make it a candidate for developing new materials with specific functionalities. For example, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical strength.

The hydrochloride salt form of this compound offers several advantages over its free base form. The salt form improves solubility in aqueous solutions, which is essential for formulation into injectable solutions and oral medications. Additionally, the hydrochloride salt enhances stability during storage and transportation, making it more practical for commercial use.

Future research on (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride is likely to focus on expanding its therapeutic applications. Studies are ongoing to explore its potential in treating neurological disorders, where chiral amine derivatives have shown promise. Furthermore, investigations into its anti-inflammatory properties are being conducted due to its structural similarity to known anti-inflammatory agents.

The growing interest in green chemistry principles has also influenced research on this compound. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. These sustainable approaches are essential for ensuring that pharmaceutical compounds can be produced responsibly while maintaining high quality standards.

In conclusion, (1S)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 2055848-85-4) is a versatile and significant molecule with broad applications in pharmaceuticals and material science. Its unique structural features and potential biological activities make it a valuable subject of study for researchers worldwide. As our understanding of this compound continues to grow, we can expect further innovations that will benefit human health and technological advancements.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD